Cas no 1261913-98-7 (3-[4-(Dimethylsulfamoyl)phenyl]-2-methylbenzoic acid)

• Product Name: 3-[4-(Dimethylsulfamoyl)phenyl]-2-methylbenzoic acid
• CAS No: 1261913-98-7
• MF: C₁₆H₁₇NO₄S
• MW: 319.37548327446
• MDL: MFCD18322984
• CID: 5148661
• Update Time: 2026-03-03

3-[4-(Dimethylsulfamoyl)phenyl]-2-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(4-N,N-DIMETHYLSULFAMOYLPHENYL)-2-METHYLBENZOIC ACID
• 3-[4-(Dimethylsulfamoyl)phenyl]-2-methylbenzoic acid

• MDL： MFCD18322984
• Inchi： 1S/C16H17NO4S/c1-11-14(5-4-6-15(11)16(18)19)12-7-9-13(10-8-12)22(20,21)17(2)3/h4-10H,1-3H3,(H,18,19)
• InChI Key： CMADVQJVJDVUPU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)C1C=CC=C(C(=O)O)C=1C)(N(C)C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 489
• XLogP3: 2.6
• Topological Polar Surface Area: 83.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives